Cas no 2171258-47-0 ((2S,3R)-3-(tert-butoxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobutanoic acid)
(2S,3R)-3-(tert-butoxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S,3R)-3-(tert-butoxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobutanoic acid
- 2171258-47-0
- (2S,3R)-3-(tert-butoxy)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]butanoic acid
- EN300-1498169
-
- Inchi: 1S/C27H32N2O6/c1-17(35-27(2,3)4)24(25(31)32)29-23(30)14-9-15-28-26(33)34-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-14,17,22,24H,15-16H2,1-4H3,(H,28,33)(H,29,30)(H,31,32)/b14-9+/t17-,24+/m1/s1
- InChI Key: YCEMZMBGKHVMRI-QCOIGJMOSA-N
- SMILES: O([C@H](C)[C@@H](C(=O)O)NC(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)C(C)(C)C
Computed Properties
- Exact Mass: 480.22603674g/mol
- Monoisotopic Mass: 480.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 754
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 114Ų
(2S,3R)-3-(tert-butoxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1498169-1.0g |
(2S,3R)-3-(tert-butoxy)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]butanoic acid |
2171258-47-0 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1498169-50mg |
(2S,3R)-3-(tert-butoxy)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]butanoic acid |
2171258-47-0 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1498169-100mg |
(2S,3R)-3-(tert-butoxy)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]butanoic acid |
2171258-47-0 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1498169-250mg |
(2S,3R)-3-(tert-butoxy)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]butanoic acid |
2171258-47-0 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1498169-500mg |
(2S,3R)-3-(tert-butoxy)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]butanoic acid |
2171258-47-0 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1498169-1000mg |
(2S,3R)-3-(tert-butoxy)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]butanoic acid |
2171258-47-0 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1498169-2500mg |
(2S,3R)-3-(tert-butoxy)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]butanoic acid |
2171258-47-0 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1498169-5000mg |
(2S,3R)-3-(tert-butoxy)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]butanoic acid |
2171258-47-0 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1498169-10000mg |
(2S,3R)-3-(tert-butoxy)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]butanoic acid |
2171258-47-0 | 10000mg |
$14487.0 | 2023-09-28 |
(2S,3R)-3-(tert-butoxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobutanoic acid Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on (2S,3R)-3-(tert-butoxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobutanoic acid
Introduction to (2S,3R)-3-(tert-butoxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobutanoic Acid (CAS No. 2171258-47-0)
Compound with the CAS number 2171258-47-0 and the product name (2S,3R)-3-(tert-butoxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobutanoic acid represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural features and potential applications in pharmaceutical development. The intricate molecular architecture of this compound, characterized by a complex arrangement of functional groups, makes it a promising candidate for further exploration in drug discovery and therapeutic intervention.
The structural elucidation of this compound reveals a sophisticated blend of chiral centers, amide linkages, and aromatic substituents. The presence of a tert-butoxy group at the third position and an (9H-fluoren-9-yl)methoxycarbonyl amino moiety at the fourth position contributes to its distinctive chemical properties. These features not only enhance its solubility and stability but also open up avenues for diverse biological interactions. The stereochemistry defined by the (2S,3R) configuration is particularly noteworthy, as it ensures high enantiomeric purity, which is crucial for pharmacological applications.
In recent years, there has been a growing interest in the development of novel compounds that exhibit potent biological activity with minimal side effects. The compound in question has been extensively studied for its potential role in modulating various biological pathways. Preliminary research suggests that it may interact with specific enzymes and receptors, thereby influencing cellular processes such as inflammation, pain perception, and neurotransmitter release. These findings align with the broader trend in medicinal chemistry towards designing molecules that can selectively target pathological mechanisms without compromising normal physiological functions.
The incorporation of the (9H-fluoren-9-yl)methoxycarbonyl group into the molecular framework is particularly innovative. This moiety not only enhances the compound's metabolic stability but also provides a platform for further derivatization, allowing researchers to fine-tune its pharmacological properties. The fluorene-based substituent is known for its ability to improve binding affinity and bioavailability, making it an attractive feature for drug design. Moreover, the tert-butoxy group serves as a protective cap, preventing unwanted reactions while maintaining the integrity of the active site.
One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Studies have indicated that it may have neuroprotective effects by inhibiting oxidative stress and modulating neurotransmitter systems. The precise stereochemistry of this molecule ensures that it can effectively interact with biological targets without eliciting off-target effects. This level of selectivity is essential for developing drugs that are both effective and safe for human use. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential, as it allows for direct action on central nervous system receptors.
The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reactive intermediates and precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as asymmetric catalysis have been employed to achieve the desired stereochemical configuration. These synthetic strategies not only highlight the ingenuity of modern chemical methodologies but also pave the way for scalable production processes.
Evaluation of this compound's pharmacokinetic profile has revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME) properties. Its favorable solubility profile ensures efficient absorption after oral administration, while its metabolic stability allows for prolonged circulation within the body. Additionally, preliminary toxicological studies suggest that it exhibits low toxicity at therapeutic doses, reinforcing its potential as a safe candidate for clinical development.
The impact of this compound extends beyond basic research; it holds significant implications for drug development pipelines across various therapeutic areas. Its unique structural features make it a versatile scaffold that can be modified to address different disease states. Collaborative efforts between academic researchers and pharmaceutical companies are now underway to explore its full therapeutic potential through preclinical and clinical trials.
The future prospects for this compound are bright, with ongoing research focusing on optimizing its pharmacological properties and exploring new applications. Advances in computational chemistry and molecular modeling are expected to accelerate the discovery process by predicting how different modifications will affect its biological activity. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing innovative treatments tailored to individual patient needs.
2171258-47-0 ((2S,3R)-3-(tert-butoxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)